Cas no 581786-63-2 (1H-Phenalen-1-one, 2,3,4,7,9-pentahydroxy-6-methyl-)

• Product Name: 1H-Phenalen-1-one, 2,3,4,7,9-pentahydroxy-6-methyl-
• CAS No: 581786-63-2
• MF: C₁₄H₁₀O₆
• MW: 274.225604534149
• CID: 4048256
• PubChem ID: 9860333
• Update Time: 2025-11-05

1H-Phenalen-1-one, 2,3,4,7,9-pentahydroxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Phenalen-1-one, 2,3,4,7,9-pentahydroxy-6-methyl-
• Norfunalenone
• GYA78663
• 4,6,7,8,9-pentahydroxy-3-methylphenalen-1-one
• 1H-Phenalen-1-one, 2,3,4,6,9-pentahydroxy-7-methyl-
• DTXSID40432003
• CHEBI:142620
• 581786-62-1
• SCHEMBL14442440
• CHEMBL4636505
• DTXCID00382833
• 581786-63-2
• DA-66185
• 2,3,4,7,9-pentahydroxy-6-methyl-1H-phenalen-1-one
• SCHEMBL14442439

• Inchi： 1S/C14H10O6/c1-4-2-5(15)9-11-8(4)6(16)3-7(17)10(11)13(19)14(20)12(9)18/h2-3,15-18,20H,1H3
• InChI Key： WKCIPEFSZITGMF-UHFFFAOYSA-N
• SMILES： C1(=O)C2C3C(C(O)=CC=2O)=C(C)C=C(O)C=3C(O)=C1O

Computed Properties

• Exact Mass: 274.04773803Da
• Monoisotopic Mass: 274.04773803Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenalenes Phenalenones

Additional information on 1H-Phenalen-1-one, 2,3,4,7,9-pentahydroxy-6-methyl-

Market Research and Analysis Report on 1H-Phenalen-1-one, 2,3,4,7,9-Pentahydroxy-6-Methyl-

The compound 1H-Phenalen-1-one, 2,3,4,7,9-pentahydroxy-6-methyl-, identified by the CAS registry number 581786-63-2, has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural properties and potential bioactive functions. This report provides a comprehensive analysis of the current market landscape, research advancements, and future prospects for this compound.

Recent studies have highlighted the compound's potential as a bioactive agent with applications in drug discovery and natural product synthesis. Its pentahydroxy structure suggests possible antioxidant and anti-inflammatory properties, making it a promising candidate for therapeutic development. Researchers have also explored its role in traditional medicine systems, where phenalenone derivatives are known for their pharmacological activities.

The global demand for this compound is driven by its use in academic research and preclinical studies. Key players in the chemical manufacturing sector are increasingly focusing on synthesizing and purifying this compound to meet the growing needs of pharmaceutical companies. The market is further influenced by technological advancements in analytical chemistry and process optimization techniques.

To assess the market potential of 581786-63-2 (1H-Phenalen-1-one), a thorough analysis of supply chain dynamics is essential. Leading suppliers are concentrated in regions with advanced chemical manufacturing capabilities, such as North America and Europe. However, emerging markets in Asia-Pacific are also contributing significantly due to increasing investments in research infrastructure.

The competitive landscape is characterized by both established chemical manufacturers and emerging biotech firms. These entities are leveraging their expertise in natural product synthesis to gain a competitive edge. Collaborations between academia and industry have also played a pivotal role in accelerating the development of this compound.

In terms of applications, the compound's primary use is in academic research for studying phenalenone derivatives' biological activities. Additionally, it serves as a valuable intermediate in the synthesis of complex natural products. Its inclusion in various preclinical models has further underscored its relevance in drug discovery pipelines.

To conclude, 1H-Phenalen-1-one (CAS No. 581786-63-2) represents a significant opportunity for both research institutions and commercial entities within the chemical and pharmaceutical sectors. As advancements in synthetic chemistry continue to unfold, the demand for this compound is expected to grow steadily. Stakeholders are advised to monitor emerging trends closely to capitalize on future market opportunities.